
semicarbazide hydrochloride handling
precautions safety measures

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Semicarbazide hydrochloride
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Get Quote

Hazards and Safe Handling

Hazard Aspect Details

GHS Hazard
Statements

H301: Toxic if swallowed. H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage. H351: Suspected of causing cancer. [1]

| Exposure Routes & Symptoms | Inhalation: Remove victim to fresh air. [1] Skin Contact: Causes severe

skin burns. Immediately remove contaminated clothing and rinse skin with water. [1] Eye Contact: Causes

serious eye damage. Rinse cautiously with water for several minutes. [1] Ingestion: Toxic. Rinse mouth. Do

NOT induce vomiting. Immediately call a poison center or physician. [1] | | Personal Protective Equipment

(PPE) | Wear protective gloves, protective clothing, and eye protection. [1] | | Engineering Controls | Use

personal protective equipment as required. Avoid breathing dust or fumes. [1] |

Handling and Storage Protocols

Spill Response: Do not become airborne. Wipe up dust with a damp paper towel, place in a sealed

container, and dispose of properly. Wash the spill site after cleanup. [1]
Storage: Store in a cool, dry place. Flinn Scientific suggests a storage pattern of "Organic #2," which

includes storing with alcohols, glycols, amines, and amides. [1]
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Incompatibilities: Avoid heat, sunlight, ignition sources, strong oxidizing agents, and bases. When

heated to decomposition, it emits very toxic fumes of nitrogen oxides and hydrogen chloride. [2] [1]

Experimental Context & Applications

Semicarbazide hydrochloride is frequently used in biochemical and pharmacological research. It is known

as an irreversible inhibitor of the enzyme semicarbazide-sensitive amine oxidase (SSAO), which is

abundantly expressed in adipocytes (fat cells). Inhibiting this enzyme has been shown to limit weight gain

and fat deposition in animal studies, making it a compound of interest in obesity research. [3] [4]

Furthermore, it is a classic reagent for the identification and characterization of carbonyl compounds

(aldehydes and ketones), with which it forms crystalline semicarbazones that have characteristic melting

points. [5] [2]

The following diagram outlines the primary workflow for handling the compound and responding to

potential exposure incidents in a laboratory setting.
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Start: Handle Semicarbazide Hydrochloride

Wear Appropriate PPE:
- Protective gloves
- Protective clothing

- Eye protection

Conduct Experiment

Did a spill or exposure occur?

No, resume work

Inhalation Exposure

Yes

Skin Contact

Yes

Eye Contact

Yes

Ingestion

Yes

1. Move victim to fresh air.
2. Evaluate vital signs.

3. Seek immediate medical attention.

1. Remove contaminated clothing.
2. Rinse skin thoroughly with water.

3. Wash contaminated clothing before reuse.

1. Rinse eye cautiously with water
for several minutes.

2. Remove contact lenses if present.
3. Continue rinsing.

1. Rinse mouth.
2. Do NOT induce vomiting.

3. Immediately call a POISON CENTER
or physician.

Seek professional medical attention
and provide the Safety Data Sheet (SDS).

Click to download full resolution via product page

Frequently Asked Questions
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What should I do if I get semicarbazide hydrochloride powder on
my skin?

Immediately remove any contaminated clothing. Rinse the affected skin area thoroughly with plenty of water

for several minutes. Wash contaminated clothing before reuse. Seek medical attention, especially if irritation

occurs or if the exposure was significant [1].

Is semicarbazide hydrochloride a carcinogen?

It is classified as a suspected carcinogen (H351, IARC Group 3) [1]. This means it is not classifiable as to its

carcinogenicity to humans due to limited evidence. Nonetheless, you should treat it with caution and avoid

all exposure.

How should I store this chemical?

Store the compound in a cool, dry place in a tightly closed container [1]. It can be stored with other organic

compounds like alcohols, glycols, amines, and amides [1].

What is the most critical rule if this chemical is swallowed?

Do not induce vomiting. Immediately rinse the mouth and call a poison center or physician without delay

[1].

What type of fire extinguisher should be used for a fire involving
this compound?

The compound is nonflammable, but when heated to decomposition, it emits toxic fumes. In case of fire in

the surrounding area, use a tri-class dry chemical fire extinguisher [1].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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